2-{2-[(2S)-2-(morpholin-4-ylcarbonyl)pyrrolidin-1-yl]-2-oxoethyl}isoquinolin-1(2H)-one

• IUPAC Name: 2-[2-[(2S)-2-(morpholine-4-carbonyl)pyrrolidin-1-yl]-2-oxoethyl]isoquinolin-1-one
• InChI: InChI=1S/C20H23N3O4/c24-18(14-22-9-7-15-4-1-2-5-16(15)19(22)25)23-8-3-6-17(23)20(26)21-10-12-27-13-11-21/h1-2,4-5,7,9,17H,3,6,8,10-14H2/t17-/m0/s1
• InChI Key: LNVZYVWZSGZZKV-KRWDZBQOSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CN2C=CC3=CC=CC=C3C2=O)C(=O)N4CCOCC4
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)CN2C=CC3=CC=CC=C3C2=O)C(=O)N4CCOCC4
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step organic reactions, such as the Buchwald–Hartwig amination and intramolecular cyclization, which are used to construct complex heterocyclic systems. For example, the synthesis of 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines via Buchwald–Hartwig amination has been reported with moderate to high yields, indicating the efficiency of these methodologies in constructing intricate heterocyclic frameworks (Bonacorso et al., 2018).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.